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Compound of Interest

Compound Name: Phenamil

Cat. No.: B1679778

Audience: Researchers, scientists, and drug development professionals.
Introduction

Phenamil is a potent derivative of the diuretic amiloride and is widely utilized in biomedical
research.[1][2] It functions as an inhibitor of the epithelial sodium channel (ENaC) and the
transient receptor potential polycystin-3 (TRPP3) channel.[3][4][5] Recent studies have
highlighted its role in stimulating osteoblast differentiation and mineralization by enhancing the
bone morphogenetic protein (BMP) signaling pathway, making it a valuable small molecule for
research in bone repair and tissue engineering. This document provides a comprehensive
guide to preparing a stock solution of phenamil using dimethyl sulfoxide (DMSO), ensuring its
stability and efficacy for experimental use.

Phenamil: Properties and Solubility

Phenamil is typically supplied as a yellow crystalline solid. Its methanesulfonate salt form is
commonly used in research.
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Property Data Reference

3,5-diamino-6-chloro-N-
) [imino(phenylamino)methyl]-2-
Chemical Name ) )
pyrazinecarboxamide,

monomethanesulfonate

Molecular Formula C12H12CIN7O » CH3SOsH
Molecular Weight 401.83 g/mol

Purity >98%

Appearance Crystalline solid

Approximately 1 mg/mL to =5
o mg/mL (with warming); also
Solubility in DMSO
reported as soluble up to 100

mM.

Store at -20°C for long-term
Storage (Solid) stability (=4 years). Can also
be stored at +4°C.

Experimental Protocol: Preparation of 10 mM
Phenamil Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of phenamil in DMSO. This
concentration is a convenient starting point for further dilutions to typical working
concentrations (e.g., 2.5-15 uM).

Materials

Phenamil methanesulfonate salt (MW: 401.83 g/mol )

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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e \ortex mixer

o Pipettes and sterile filter tips

Safety Precautions

Phenamil should be considered hazardous until further information is available.

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses.

Handle phenamil powder in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of chemicals through the skin. Handle with care.

Procedure

o Calculate the required mass of Phenamil:

o To prepare 1 mL of a 10 mM stock solution:

» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
» Mass (mg) = 0.010 mol/L x 0.001 L x 401.83 g/mol x 1000 mg/g
» Mass (mg) = 4.0183 mg

e Weighing the Phenamil:

o In a chemical fume hood, carefully weigh out 4.02 mg of phenamil powder using an
analytical balance and place it into a sterile microcentrifuge tube.

¢ Dissolution in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the phenamil
powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.
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o If dissolution is slow, gentle warming in a 37°C water bath for a few minutes may be
required. Visually inspect the solution to ensure no particulates are present.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 uL) in sterile,
light-protected cryovials.

o Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term storage.
o Avoid repeated freeze-thaw cycles to maintain the stability of the compound.

Note on Aqueous Solutions: Phenamil is sparingly soluble in aqueous buffers. To prepare an
agueous working solution, first dissolve phenamil in DMSO and then dilute with the aqueous
buffer of choice. It is not recommended to store aqueous solutions for more than one day.

Storage and Stability of Phenamil Solutions

. Storage -
Solution Type Stability Reference
Temperature
Solid Compound -20°C > 4 years
DMSO Stock Solution -20°C Up to 6 months
DMSO Stock Solution  -80°C > 6 months
Aqueous Working 4°C Not recommended for
Solution more than 24 hours

Application: Phenamil in Osteoblast Differentiation
Phenamil has been identified as a small molecule that promotes osteoblast differentiation,
acting synergistically with BMPs.

Mechanism of Action

Phenamil enhances the BMP signaling pathway. It induces the expression of Tribbles homolog
3 (Trb3), a pseudokinase. Trb3, in turn, promotes the degradation of SMAD ubiquitin regulatory
factor 1 (Smurfl). The reduction in Smurfl levels leads to the stabilization of SMAD proteins
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(SMAD1/5/8), which are crucial transcription factors in the BMP signaling cascade. This

stabilization enhances the transcription of osteogenic target genes, ultimately leading to

osteoblast differentiation and mineralization.
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Caption: Phenamil's mechanism in promoting osteogenesis.

Workflow for Stock Solution Preparation

The following diagram outlines the logical flow for preparing the phenamil stock solution.

p-SMAD
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Caption: Workflow for Phenamil-DMSO stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

